Cas no 125367-32-0 (Glycine,N,N'-[1,2-ethanediylbis[oxy(4-nitro-2,1-phenylene)]]bis[N-(carboxymethyl)-(9CI))

• Product Name: Glycine,N,N'-[1,2-ethanediylbis[oxy(4-nitro-2,1-phenylene)]]bis[N-(carboxymethyl)-(9CI)
• CAS No: 125367-32-0
• MF: C₂₂H₂₂N₄O₁₄
• MW: 566.428486347198
• CID: 105839
• PubChem ID: 2762640
• Update Time: 2025-04-18

Glycine,N,N'-[1,2-ethanediylbis[oxy(4-nitro-2,1-phenylene)]]bis[N-(carboxymethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N,N'-[1,2-ethanediylbis[oxy(4-nitro-2,1-phenylene)]]bis[N-(carboxymethyl)-(9CI)
• 5,5'-DINITRO BAPTA
• 5,5'-Dinitro BAPTA free acid
• 2,2',2'',2'''-(6,6'-(ethane-1,2-diylbis(oxy))bis(3-nitro-6,1-phenylene))bis(azanetriyl)tetraacetic acid
• FT-0619788
• AKOS015909130
• 125367-32-0

• Inchi： 1S/C22H22N4O14/c27-19(28)9-23(10-20(29)30)15-7-13(25(35)36)1-3-17(15)39-5-6-40-18-4-2-14(26(37)38)8-16(18)24(11-21(31)32)12-22(33)34/h1-4,7-8H,5-6,9-12H2,(H,27,28)(H,29,30)(H,31,32)(H,33,34)
• InChI Key： ZTBBOPVWQBKUKX-UHFFFAOYSA-N
• SMILES： O(CCOC1C=CC(=CC=1N(CC(=O)O)CC(=O)O)[N+](=O)[O-])C1C=CC(=CC=1N(CC(=O)O)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 566.11300
• Monoisotopic Mass: 566.11325139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 40
• Rotatable Bond Count: 15
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 266Ų

Experimental Properties

• Density: 1.653
• Boiling Point: 918.7°Cat760mmHg
• Flash Point: 509.4°C
• Refractive Index: 1.685
• PSA: 265.78000
• LogP: 1.95840